Tris(2-chloroethyl) phosphate

Specification

• Description: Tris(2-chloroethyl) phosphate is an odorless clear liquid. Neutral pH. (NTP, 1992); Tris(2-chloroethyl) phosphate is a trialkyl phosphate that is the tris(2-chloroethyl) ester of phosphoric acid. It is a trialkyl phosphate and an organochlorine compound.; Tris(2-chloroethyl) Phosphate can cause cancer according to The National Toxicology Program.; Tris(2-chloroethyl) phosphate (TCEP) is a chemical compound used as a flame retardant, plasticizer, and viscosity regulator in various types of polymers including polyurethanes, polyester resins, and polyacrylates. It was included in January 2011 in the European Chemicals Agency (ECHA) list of Substances of Very High Concern (SVHC) due to its being toxic for reproduction. Substances in the list of SVHCs are those for which ECHA is considering imposing a requirement for authorization for some or all uses.
• CAS No.: 115-96-8
• Molecular Formula: C6H12Cl3O4P; C6H12Cl3O4P; (ClCH2CH2O)3PO
• Molecular Weight: 285.5 g/mol
• IUPAC Name: tris(2-chloroethyl) phosphate
• Standard InChI: InChI=1S/C6H12Cl3O4P/c7-1-4-11-14(10,12-5-2-8)13-6-3-9/h1-6H2
• Standard InChI Key: HQUQLFOMPYWACS-UHFFFAOYSA-N
• SMILES: C(CCl)OP(=O)(OCCCl)OCCCl
• Canonical SMILES: C(CCl)OP(=O)(OCCCl)OCCCl
• Boiling Point: 626 °F at 760 mmHg (NTP, 1992); 330 °C; BP: 210-220 °C
• Colorform: Clear, transparent liquid; Low viscosity liquid
• Flash Point: 450 °F (NTP, 1992); 216 °C (Cleveland open cup); 232 °C (450 °F) (Closed cup); 202 °C c.c.
• Melting Point: less than -76 °F (NTP, 1992); -55 °C; -51 °C